Cas no 16750-21-3 (D-Glucose, 6-O-b-D-glucopyranuronosyl-)

• Product Name: D-Glucose, 6-O-b-D-glucopyranuronosyl-
• CAS No: 16750-21-3
• MF: C₁₂H₂₀O₁₂
• MW: 356.280005455017
• CID: 172058
• Update Time: 2024-01-25

D-Glucose, 6-O-b-D-glucopyranuronosyl- Chemical and Physical Properties

Names and Identifiers

• D-Glucose, 6-O-b-D-glucopyranuronosyl-
• Gentiobiuronicacid (8CI)
• D-Glucose, 6-O-β-D-glucopyranuronosyl-

• Inchi： 1S/C12H20O12/c13-1-3(14)5(16)6(17)4(15)2-23-12-9(20)7(18)8(19)10(24-12)11(21)22/h1,3-10,12,14-20H,2H2,(H,21,22)/t3-,4+,5+,6+,7-,8-,9+,10-,12+/m0/s1
• InChI Key： NBTUEARNKVTGKY-YKASPPPDSA-N
• SMILES： O=C[C@@H]([C@H]([C@@H]([C@@H](CO[C@@H]1O[C@H](C(O)=O)[C@@H](O)[C@H](O)[C@H]1O)O)O)O)O

Computed Properties

• Exact Mass: 356.0954

Experimental Properties

• Density: 1.78±0.1 g/cm3(Predicted)
• Boiling Point: 841.2±65.0 °C(Predicted)
• PSA: 214.44
• pka: 2.81±0.70(Predicted)